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Compound of Interest

Compound Name: 1-Tetradecyne

Cat. No.: B1345464

This guide provides core technical data on 1-Tetradecyne, a long-chain terminal alkyne used
in various chemical syntheses. The information is tailored for researchers, scientists, and
professionals in drug development and materials science who may utilize this compound as a
building block in organic synthesis.

Core Molecular Data

The fundamental properties of 1-Tetradecyne are its molecular formula and molecular weight,
which are crucial for stoichiometric calculations in chemical reactions. These quantitative data
points are summarized below.

Property Value

Molecular Formula C14H26[1]
Molecular Weight 194.36 g/mol [1]
IUPAC Name Tetradec-1-yne[1]
CAS Number 765-10-6[1]

Applicability of Experimental Protocols and
Pathway Analysis
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The request for detailed experimental protocols and signaling pathway diagrams is
acknowledged. However, for a fundamental chemical compound such as 1-Tetradecyne, these
concepts are not directly applicable in the context of its core molecular properties.

o Experimental Protocols: The synthesis and purification of 1-Tetradecyne involve standard
organic chemistry techniques. However, a detailed protocol would be specific to a particular
laboratory procedure rather than an intrinsic property of the molecule itself.

» Signaling Pathways: 1-Tetradecyne is a simple hydrocarbon and is not known to be involved
in biological signaling pathways in the manner of a bioactive molecule or drug. It serves
primarily as a synthetic intermediate.

Therefore, the creation of diagrams for experimental workflows or signaling pathways is not
relevant to the fundamental chemical data of 1-Tetradecyne. The following logical diagram
illustrates the relationship between the compound and its core identifiers.
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Core Properties of 1-Tetradecyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Overview of 1-Tetradecyne].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345464+#1-tetradecyne-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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